Cas no 876708-67-7 (5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-3-carboxylic Acid
• CAS No: 876708-67-7
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• MDL: MFCD07186319
• CID: 1070733
• PubChem ID: 3145962
• Update Time: 2025-10-29

5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• AKOS016344110
• 5-ethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 876708-67-7
• 5-ethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• MFCD07186319
• BB 0256816
• AKOS000300144
• 5-ethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• LS-03259
• 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro- pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• HMS1698I22
• STK341669
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-ethyl-4,5,6,7-tetrahydro-7-(trifluoromethyl)-
• ALBB-009763
• 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD07186319
• Inchi： 1S/C10H12F3N3O2/c1-2-5-3-7(10(11,12)13)16-8(15-5)6(4-14-16)9(17)18/h4-5,7,15H,2-3H2,1H3,(H,17,18)
• InChI Key： LIDGVFDRTAXEDB-UHFFFAOYSA-N
• SMILES： FC(C1CC(CC)NC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

• Exact Mass: 263.08816112g/mol
• Monoisotopic Mass: 263.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 393.2±42.0 °C at 760 mmHg
• Flash Point: 191.6±27.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-3-carboxylic Acid

Comprehensive Overview of 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No. 876708-67-7)

The compound 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No. 876708-67-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and trifluoromethyl group, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or building block for designing novel therapeutics targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

In recent years, the demand for fluorinated compounds like 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid has surged due to their enhanced metabolic stability and bioavailability. The incorporation of the trifluoromethyl group is a common strategy in medicinal chemistry to improve lipophilicity and binding affinity. This compound’s carboxylic acid functionality further allows for derivatization into esters, amides, or other derivatives, expanding its utility in structure-activity relationship (SAR) studies. Its CAS No. 876708-67-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid typically involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these protocols to achieve higher yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards for pharmaceutical intermediates.

One of the trending topics in the context of this compound is its potential role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring catalytic methods and solvent-free reactions to produce 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid with minimal waste. This aligns with the broader industry shift toward eco-friendly manufacturing processes, a subject frequently queried in search engines by professionals seeking sustainable chemical solutions.

Another area of interest is the compound’s potential in drug repurposing. Given the rising costs and timelines associated with new drug development, repurposing existing scaffolds like pyrazolo[1,5-a]pyrimidine derivatives offers a faster route to clinical applications. Questions such as "Can 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid be used for neurodegenerative diseases?" are increasingly common in AI-driven literature searches, highlighting its interdisciplinary appeal.

In summary, 5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No. 876708-67-7) is a versatile compound with broad applications in medicinal chemistry and material science. Its structural complexity and functional groups make it a focal point for innovation, particularly in targeted drug delivery and catalysis. As research continues, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.